Cas no 32886-97-8 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (2S,5R,6R)-)

• Product Name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (2S,5R,6R)-
• CAS No: 32886-97-8
• MF: C₂₁H₃₃N₃O₅S
• MW: 439.568824529648
• MDL: MFCD00865080
• CID: 307291
• PubChem ID: 115163
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (2S,5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (2S,5R,6R)-
• Amdinocillin pivoxil
• PIVMECILLINAM
• PIVMECILLINAM HYDROCHLORIDE
• PIVAMDINOCILLIN
• NCGC00179344-01
• CHEBI:51210
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-(((HEXAHYDRO-1H-AZEPIN-1-YL)METHYLENE)AMINO)-3,3-DIMETHYL-7-OXO-, (2,2-DIMETHYL-1-OXOPROPOXY)METHYL ESTER, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.))-
• FL-1039
• NS00001967
• (2S,6R)-pivaloyloxymethyl 6-((E)-azepan-1-ylmethyleneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Selexid
• Pivmecillinamum [INN-Latin]
• CAS-32887-03-9
• HY-B0810
• SCHEMBL33908
• Pivmecillinam (INN)
• BRD-K67100011-003-03-0
• amdinocillin, pivaloyloxymethyl ester
• BPBio1_001108
• Amdinocillin pivoxil [USAN]
• EINECS 251-276-6
• Amdinocillin pivoxil (USAN)
• Prestwick3_001053
• Ro-109071
• EN300-19766372
• PIVMECILLINAM [MART.]
• Prestwick1_001053
• NCGC00179344-07
• NS00070989
• UNII-1WAM1OQ30B
• CHEMBL1525183
• Ro 10-9071
• CHEMBL1616433
• AKOS040750399
• 32886-97-8
• Pivmecillinam [INN]
• AB00514713
• Pivmecilinamo [INN-Spanish]
• DTXSID7048538
• BCP07843
• Pivmecilinamo
• Pivmecillinamum
• DB01605
• [(2,2-dimethylpropanoyl)oxy]methyl 6beta-[(azepan-1-ylmethylidene)amino]-2,2-dimethylpenam-3alpha-carboxylate
• SR-01000838842
• PIVMECILLINAM [JAN]
• A918810
• NCGC00179344-04
• Q418086
• SR-01000838842-2
• 1WAM1OQ30B
• CHEMBL1650818
• 2,2-dimethylpropanoyloxymethyl (2S,5R,6R)-6-(azepan-1-ylmethylideneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• D02889
• [(2S,5R,6R)-6-{[(azepan-1-yl)methylidene]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carbonyloxy]methyl 2,2-dimethylpropanoate
• Coactabs (TN)
• PIVMECILLINAM [WHO-DD]
• Hydroxymethyl (2S,5R,6R)-6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate pivalate (ester)
• BSPBio_001006
• SPBio_002933
• SCHEMBL33907
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((hexahydro-1H-azepin-1-yl)methylene)amino)-3,3-dimethyl-7-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (2S-(2alpha,5alpha,6beta))-
• RO-10-9071
• Coactabs
• Hydroxymethyl (2S,5R,6R)-6-(((hexahydro-1H-azepin-1-yl)methylene)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate pivalate (ester)
• NCGC00016813-01
• Prestwick2_001053
• [(2,2-dimethylpropanoyl)oxy]methyl (2S,5R,6R)-6-[(azepan-1-ylmethylidene)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• AMDINOCILLIN PIVOXIL [MI]
• Prestwick0_001053
• Pivmecillinam, >=98% (HPLC)
• GTPL10922
• DTXCID3028005
• 2,2-Dimethylpropanoyloxymethyl (2S,5R,6R)-6-[(azepan-1-ylmethylene)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• BRD-K67100011-001-01-8
• pivmecilinam
• Pivmecillinam (USAN/INN)
• 2,2-dimethylpropanoyloxymethyl (2S,5R,6R)-6-(azepan-1-ylmethylideneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• ((2,2-dimethylpropanoyl)oxy)methyl 6beta-((azepan-1-ylmethylidene)amino)-2,2-dimethylpenam-3alpha-carboxylate
• Pivoxil, Amdinocillin
• BRD-K67100011-003-06-3
• Pivmecilinamo (INN-Spanish)
• Pivaloyl Ester, Mecillinam
• J01CA08
• ((2,2-dimethylpropanoyl)oxy)methyl (2S,5R,6R)-6-((azepan-1-ylmethylidene)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Pivmecillinamum (INN-Latin)
• 2,2-Dimethylpropanoyloxymethyl (2S,5R,6R)-6-((azepan-1-ylmethylene)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• NPGNOVNWUSPMDP-HLLBOEOZSA-N
• Mecillinam Pivaloyl Ester
• PIVMECILLINAM (MART.)
• PIVYA
• BRD-K67100011-003-07-1

• MDL： MFCD00865080
• Inchi： 1S/C21H33N3O5S/c1-20(2,3)19(27)29-13-28-18(26)15-21(4,5)30-17-14(16(25)24(15)17)22-12-23-10-8-6-7-9-11-23/h12,14-15,17H,6-11,13H2,1-5H3/b22-12+/t14-,15+,17-/m1/s1
• InChI Key： NPGNOVNWUSPMDP-UTEPHESZSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H]12)/N=C/N1CCCCCC1)=O

Computed Properties

• Exact Mass: 439.21400
• Monoisotopic Mass: 439.21409234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Melting Point: 118-119 C
• Solubility: DMSO: soluble5mg/mL, clear (warmed)
• PSA: 113.81000
• LogP: 2.28740
• Specific Rotation: D20 +231° (c = 1 in 96% ethanol)

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,(2,2-dimethyl-1-oxopropoxy)methyl ester, (2S,5R,6R)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：XI0185000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (mg/kg): 475-480, 465 i.v.; 1736-1930, 1935-2100 s.c.; 3020, 9500-10000 orally (Sato)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives